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Compound of Interest

Compound Name: (R,R)-VVD-118313

Cat. No.: B10855474

(R,R)-VVD-118313 is a selective inhibitor of Janus kinase 1 (JAK1), a key enzyme in cytokine
signaling pathways.[1][2] As an isomer of VVD-118313, it functions by blocking JAK1-
dependent trans-phosphorylation and subsequent cytokine signaling, making it a valuable tool
for cancer research and studies of inflammatory diseases.[1][2][3] Proper preparation of stock
solutions is critical for obtaining reliable and reproducible experimental results. This document
provides detailed protocols and application notes for the preparation, storage, and handling of
(R,R)-VVD-118313 stock solutions.

Chemical Properties

Property Value

CAS Number 2875046-31-2[1]
Molecular Formula C19H22CI2N203S[1][3]
Molecular Weight 429.36 g/mol [1][3]

Solubility and Storage

Proper solvent selection and storage are crucial for maintaining the stability and activity of
(R,R)-VVD-118313. The following table summarizes the known solubility and recommended
storage conditions.
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Recommended )
o Shelf Life of Stock
Solvent Solubility Storage .
Solution
Temperature
100 mg/mL (232.90
DMSO -20°C 1 month[1][2][4]
mM)[1]
-80°C 6 months[1][2][4]

Note: To enhance solubility in DMSO, gentle warming of the solution to 37°C or brief
ultrasonication may be necessary.[1] It is strongly recommended to prepare aliquots of the
stock solution to avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound.[1][2][4]

Experimental Protocols

This section provides a detailed protocol for the preparation of a 100 mM DMSO stock solution
of (R,R)-VVD-118313.

Materials
* (R,R)-VVD-118313 solid powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, nuclease-free microcentrifuge tubes or cryovials
o Calibrated micropipettes and sterile tips

e Vortex mixer

o Water bath or incubator set to 37°C (optional)

» Ultrasonic bath (optional)

Protocol for Preparing a 100 mM Stock Solution

o Equilibrate Reagents: Allow the vial of (R,R)-VVD-118313 solid and the anhydrous DMSO to
reach room temperature before opening to prevent condensation of atmospheric moisture.
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o Weigh the Compound: Accurately weigh the desired amount of (R,R)-VVD-118313 powder in
a sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, you
would need 42.94 mg of the compound.

o Calculate Solvent Volume: Based on the mass of the compound, calculate the required
volume of DMSO to achieve a 100 mM concentration. The formula for this calculation is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

» Dissolve the Compound: Add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the (R,R)-VVD-118313 powder.

o Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly. If the compound
does not fully dissolve, you may perform the following steps:

o Gently warm the solution in a 37°C water bath for a few minutes.

o Alternatively, place the tube in an ultrasonic bath for brief intervals until the solution is
clear.

 Aliquot for Storage: Once the compound is completely dissolved, dispense the stock solution
into smaller, single-use aliquots in sterile, nuclease-free cryovials. This will minimize the
number of freeze-thaw cycles.

o Store Properly: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1][2][4]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the JAK1 signaling pathway targeted by (R,R)-VVD-118313
and the experimental workflow for preparing the stock solution.
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JAK1 Signaling Pathway Inhibition by (R,R)-VVD-118313

Activates

hosphorylates

ranslocates to

~—
Nucleus

Regulates

Gene Expressionj

Click to download full resolution via product page

Caption: Inhibition of the JAK1 signaling pathway by (R,R)-VVD-118313.
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Workflow for Preparing (R,R)-VVD-118313 Stock Solution
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Caption: Experimental workflow for preparing (R,R)-VVD-118313 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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118313]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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